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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclohexanecarboxylate

Cat. No.: B105176 Get Quote

Spectroscopic Profile of Ethyl 3-
oxocyclohexanecarboxylate: A Technical Guide
This guide provides a comprehensive overview of the spectroscopic data for Ethyl 3-
oxocyclohexanecarboxylate, a key intermediate in synthetic organic chemistry. The

information is intended for researchers, scientists, and professionals in drug development,

offering a detailed analysis of its structural features through Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Ethyl 3-
oxocyclohexanecarboxylate.

¹H NMR (Proton NMR) Data (Predicted)
The ¹H NMR spectrum of Ethyl 3-oxocyclohexanecarboxylate is predicted to exhibit the

following signals. The chemical shifts (δ) are reported in parts per million (ppm) relative to a

standard reference.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 4.1-4.2 Quartet 2H -O-CH₂-CH₃

~ 2.0-2.8 Multiplet 5H

Cyclohexane ring

protons adjacent to

carbonyl and ester

groups

~ 1.8-2.0 Multiplet 4H

Remaining

cyclohexane ring

protons

~ 1.2-1.3 Triplet 3H -O-CH₂-CH₃

Note: This data is predicted based on typical chemical shifts for similar functional groups.

¹³C NMR (Carbon-13 NMR) Data
The ¹³C NMR spectrum of Ethyl 3-oxocyclohexanecarboxylate has been reported, and the

expected chemical shifts are listed below.[1][2]

Chemical Shift (δ, ppm) Assignment

~ 209 Ketone Carbonyl (C=O)

~ 173 Ester Carbonyl (-COO-)

~ 61 Methylene Carbon of Ethyl Group (-O-CH₂-CH₃)

~ 40-50 Cyclohexane Carbons adjacent to substituents

~ 20-30 Remaining Cyclohexane Carbons

~ 14 Methyl Carbon of Ethyl Group (-O-CH₂-CH₃)

Note: The availability of an experimental spectrum is indicated in public databases.[1][2]

Infrared (IR) Spectroscopy Data
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The infrared spectrum of Ethyl 3-oxocyclohexanecarboxylate is characterized by the

following absorption bands.[1][2]

Wavenumber (cm⁻¹) Functional Group

~ 1735-1750 C=O Stretch (Ester)[3]

~ 1715 C=O Stretch (Ketone)

~ 2850-2960 C-H Stretch (Aliphatic)

~ 1000-1300 C-O Stretch (Ester)[3]

Note: The availability of a vapor phase IR spectrum is indicated in public databases.[1][2]

Mass Spectrometry (MS) Data
The mass spectrum of Ethyl 3-oxocyclohexanecarboxylate, with a molecular weight of

170.21 g/mol , is expected to show the following key fragments upon electron ionization.[1][2]

m/z Proposed Fragment

170 [M]⁺ (Molecular Ion)

125 [M - OCH₂CH₃]⁺

97 [M - COOCH₂CH₃]⁺

69 Further fragmentation of the cyclohexane ring

Note: The availability of a GC-MS spectrum is indicated in public databases.[1][2]

Experimental Protocols
The following sections detail the generalized experimental methodologies for the acquisition of

the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: A sample of Ethyl 3-oxocyclohexanecarboxylate (typically 5-20 mg for

¹H NMR and 20-50 mg for ¹³C NMR) is dissolved in approximately 0.6-0.7 mL of a deuterated

solvent, commonly chloroform-d (CDCl₃), in a 5 mm NMR tube.[4][5] A small amount of

tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (0

ppm).

Data Acquisition: The NMR spectra are typically acquired on a spectrometer operating at a

frequency of 300 MHz or higher for protons.[6] For ¹³C NMR, a proton-decoupled spectrum is

usually obtained to simplify the spectrum to single lines for each carbon environment. The

instrument is locked onto the deuterium signal of the solvent, and the magnetic field is

shimmed to achieve homogeneity.[4] Data is acquired by applying a series of radiofrequency

pulses and recording the resulting free induction decay (FID), which is then Fourier-

transformed to yield the spectrum.[7]

Infrared (IR) Spectroscopy
For a liquid sample such as Ethyl 3-oxocyclohexanecarboxylate, the IR spectrum is

commonly obtained using one of the following methods:

Neat Sample (Thin Film): A drop of the liquid is placed between two salt plates (e.g., NaCl or

KBr), which are then pressed together to form a thin film.[8][9] The plates are mounted in a

sample holder and placed in the IR beam.

Attenuated Total Reflectance (ATR): A drop of the liquid is placed directly onto the crystal

(e.g., diamond or germanium) of an ATR accessory.[10] This technique is particularly useful

as it requires minimal sample preparation.

Data Acquisition: A background spectrum of the empty salt plates or the clean ATR crystal is

recorded first.[11] Then, the sample spectrum is recorded over a typical range of 4000-400

cm⁻¹.[10] The final spectrum is presented as a plot of transmittance or absorbance versus

wavenumber.

Mass Spectrometry (MS)
Sample Introduction and Ionization: For a volatile compound like Ethyl 3-
oxocyclohexanecarboxylate, Gas Chromatography-Mass Spectrometry (GC-MS) is the

preferred method. The sample is dissolved in a volatile organic solvent (e.g., dichloromethane
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or hexane) and injected into the gas chromatograph.[12][13] The compound is vaporized and

separated from the solvent and any impurities on a capillary column. The separated compound

then enters the mass spectrometer, where it is ionized, typically by electron ionization (EI),

which involves bombarding the molecules with a high-energy electron beam.[14]

Mass Analysis and Detection: The resulting positively charged molecular ion and fragment ions

are accelerated into a mass analyzer (e.g., a quadrupole). The mass analyzer separates the

ions based on their mass-to-charge ratio (m/z). A detector then records the abundance of each

ion, generating the mass spectrum.[15]

Visualized Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

liquid organic compound like Ethyl 3-oxocyclohexanecarboxylate.
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A generalized workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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